Cas no 955158-71-1 (2-methyl-3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine)

• Product Name: 2-methyl-3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine
• CAS No: 955158-71-1
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• MDL: MFCD16991930
• CID: 1123068
• PubChem ID: 53213655
• Update Time: 2025-10-16

2-methyl-3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(4-piperidinyl)-3H-Imidazo[4,5-b]pyridine
• 2-methyl-3-piperidin-4-yl-3H-imidazo[4,5-b]pyridine
• 2-methyl-3-(piperidin-4-yl)-3h-imidazo[4,5-b]pyridine
• CS-0243526
• EN300-264880
• 4-{2-methyl-3H-imidazo[4,5-b]pyridin-3-yl}piperidine
• 2-methyl-3-piperidin-4-ylimidazo[4,5-b]pyridine
• 955158-71-1
• F1907-0404
• AKOS015936971
• SCHEMBL2790752
• 4-{2-METHYLIMIDAZO[4,5-B]PYRIDIN-3-YL}PIPERIDINE
• 2-methyl-3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine

• MDL： MFCD16991930
• Inchi： 1S/C12H16N4/c1-9-15-11-3-2-6-14-12(11)16(9)10-4-7-13-8-5-10/h2-3,6,10,13H,4-5,7-8H2,1H3
• InChI Key： JNVZBCAOLXXHSB-UHFFFAOYSA-N
• SMILES： N1(C(C)=NC2C=CC=NC1=2)C1CCNCC1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.7Ų

Additional information on 2-methyl-3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine

Introduction to 2-methyl-3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine (CAS No. 955158-71-1)

The compound 2-methyl-3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine (CAS No. 955158-71-1) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This molecule, characterized by its intricate fused ring system, has garnered considerable attention due to its structural complexity and promising biological activities. The presence of both imidazo and pyridine moieties in its structure endows it with unique electronic and steric properties, making it a valuable candidate for further exploration in drug discovery.

Recent research has highlighted the importance of piperidine derivatives in medicinal chemistry, owing to their favorable pharmacokinetic profiles and ability to modulate various biological targets. The incorporation of a piperidin-4-yl group into the imidazo[4,5-bpyridine core enhances the compound's solubility and bioavailability, while also providing a versatile handle for further chemical modifications. This structural feature has been exploited in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism and inflammation.

In particular, studies have demonstrated that derivatives of 2-methyl-3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine exhibit potent activity against kinases and other enzymes implicated in signal transduction pathways. For instance, modifications to the methyl group at position 2 have been shown to fine-tune binding affinity and selectivity, leading to compounds with improved therapeutic potential. These findings align with the broader trend in drug development toward rational molecular design, where structural optimization is guided by computational modeling and experimental validation.

The imidazo[4,5-bpyridine scaffold itself is known for its ability to interact with biological targets through multiple binding modes, including hydrogen bonding and hydrophobic interactions. This versatility has made it a popular choice for designing molecules with broad-spectrum activity. In recent years, researchers have leveraged this scaffold to develop inhibitors of Bruton's tyrosine kinase (BTK), a key enzyme in B-cell signaling pathways that has been implicated in autoimmune diseases such as rheumatoid arthritis and chronic lymphocytic leukemia (CLL).

One notable study published in the Journal of Medicinal Chemistry reported the synthesis and characterization of several analogs of 2-methyl-3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine, demonstrating their efficacy as BTK inhibitors. The study employed high-throughput screening (HTS) combined with structure-based drug design (SBDD) to identify lead compounds with high potency and selectivity. The results indicated that subtle changes to the pyridine ring could significantly alter binding affinity without compromising target specificity.

Further investigations have explored the potential of this compound as an antiviral agent. The fused heterocyclic system is well-suited for disrupting viral replication cycles by inhibiting essential viral enzymes or interacting with host cell factors. Preliminary data suggest that derivatives of 2-methyl-3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine exhibit inhibitory activity against certain RNA viruses by interfering with their polymerase enzymes. This opens up new avenues for developing treatments against emerging viral threats.

The synthesis of 2-methyl-3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as alkylation and cyclization. Advances in catalytic methods have enabled more efficient synthetic strategies, reducing the environmental impact of production processes while maintaining high chemical yields.

In conclusion,2-methyl-3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine (CAS No. 955158-71-1) stands as a testament to the power of heterocyclic chemistry in addressing complex biological challenges. Its unique structural features make it a versatile scaffold for drug discovery, with potential applications spanning oncology, immunology, and antiviral therapy. As research continues to uncover new biological targets and mechanistic insights, this compound will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.